Cas no 2171179-36-3 ((3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid)
(3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
- 2171179-36-3
- (3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
- EN300-1575494
-
- Inchi: 1S/C27H32N2O5/c1-2-18(15-25(31)32)28-24(30)16-27(13-7-8-14-27)29-26(33)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t18-/m0/s1
- InChI Key: CUVQNQXXCYUBMA-SFHVURJKSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@H](CC(=O)O)CC)=O)CCCC1)=O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 713
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 105Ų
(3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1575494-0.05g |
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2171179-36-3 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1575494-0.1g |
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2171179-36-3 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1575494-0.25g |
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2171179-36-3 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1575494-0.5g |
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2171179-36-3 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1575494-1.0g |
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2171179-36-3 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1575494-2.5g |
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2171179-36-3 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1575494-5.0g |
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2171179-36-3 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1575494-10.0g |
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2171179-36-3 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1575494-50mg |
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2171179-36-3 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1575494-100mg |
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2171179-36-3 | 100mg |
$2963.0 | 2023-09-24 |
(3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
Compound CAS No. 2171179-36-3: A Comprehensive Overview
The compound with CAS No. 2171179-36-3, named (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound is notable for its complex structure, which incorporates a cyclopentyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a pentanoic acid backbone. These structural features make it a promising candidate for various applications, particularly in drug discovery and peptide synthesis.
Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules, allowing researchers to explore their potential in therapeutic interventions. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. This feature is particularly advantageous in the construction of bioactive peptides and proteins, where precise control over side-chain functionality is essential.
One of the most exciting developments involving this compound is its application in the study of protein-protein interactions (PPIs). PPIs are critical for numerous cellular processes, and disrupting or modulating these interactions has emerged as a promising strategy for treating diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. The unique structure of this compound suggests that it may serve as a scaffold for designing small-molecule inhibitors or modulators of PPIs.
Furthermore, the cyclopentyl group within this molecule introduces rigidity and stability, which are desirable properties for enhancing the pharmacokinetic profiles of drug candidates. Recent studies have demonstrated that incorporating rigid cyclic structures into drug molecules can significantly improve their bioavailability and efficacy. This makes CAS No. 2171179-36-3 an attractive starting point for developing orally bioavailable therapeutics.
In addition to its therapeutic potential, this compound has also been utilized as a building block in the synthesis of more complex biomolecules. Its pentanoic acid backbone provides a versatile platform for attaching various functional groups, enabling researchers to explore diverse chemical spaces. This versatility has led to its adoption in peptide engineering, where it serves as a key intermediate in the construction of bioactive peptides with tailored functionalities.
From an analytical standpoint, the characterization of this compound has been facilitated by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided valuable insights into its stereochemistry and conformational properties, which are critical for understanding its biological activity. The compound's stereochemistry, particularly at the (3S) configuration, has been shown to influence its interaction with biological targets, underscoring the importance of stereochemical control in drug design.
Looking ahead, ongoing research is focused on optimizing the synthesis of CAS No. 2171179-36-3 to enhance its scalability and cost-effectiveness. Innovations in catalytic asymmetric synthesis are expected to play a pivotal role in achieving this goal, enabling the production of enantiomerically pure samples required for preclinical studies.
In conclusion, CAS No. 2171179-36-3 represents a significant advancement in modern organic chemistry. Its unique structure and functional groups position it as a valuable tool in drug discovery and peptide synthesis. As research continues to unravel its potential applications, this compound is poised to make meaningful contributions to the development of novel therapeutic agents.
2171179-36-3 ((3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)